Cas no 1228583-53-6 (3-Fluoropyrrolidine-3-carboxylic Acid Hydrochloride)

• Product Name: 3-Fluoropyrrolidine-3-carboxylic Acid Hydrochloride
• CAS No: 1228583-53-6
• MF: C₅H₉ClFNO₂
• MW: 169.581864118576
• CID: 5558253
• Update Time: 2025-05-28

3-Fluoropyrrolidine-3-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoropyrrolidine-3-carboxylic Acid Hydrochloride

• Inchi： 1S/C5H8FNO2.ClH/c6-5(4(8)9)1-2-7-3-5;/h7H,1-3H2,(H,8,9);1H
• InChI Key： CBGMUBKXUNQNAI-UHFFFAOYSA-N
• SMILES： C(C1(CNCC1)F)(=O)O.Cl

Additional information on 3-Fluoropyrrolidine-3-carboxylic Acid Hydrochloride

Comprehensive Overview of 3-Fluoropyrrolidine-3-carboxylic Acid Hydrochloride (CAS No. 1228583-53-6)

3-Fluoropyrrolidine-3-carboxylic Acid Hydrochloride (CAS No. 1228583-53-6) is a fluorinated pyrrolidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorine substitution and carboxylic acid functionality, serves as a versatile building block in the synthesis of bioactive molecules. Its molecular structure, combining a pyrrolidine ring with a fluorine atom at the 3-position, enhances its potential for modulating drug metabolism and improving pharmacokinetic properties.

The growing interest in fluorinated compounds stems from their ability to influence molecular interactions, such as hydrogen bonding and lipophilicity, which are critical in drug design. Researchers frequently search for terms like "fluorinated pyrrolidine applications" or "3-Fluoropyrrolidine-3-carboxylic Acid synthesis", reflecting the demand for innovative synthetic routes and applications. This compound's hydrochloride salt form further improves its solubility, making it suitable for various experimental conditions.

In the context of medicinal chemistry, 3-Fluoropyrrolidine-3-carboxylic Acid Hydrochloride is often explored for its role in developing enzyme inhibitors and receptor modulators. Its structural features align with trends in fragment-based drug discovery, where small, rigid scaffolds are prioritized. Recent publications highlight its utility in designing protease inhibitors and GPCR-targeted therapeutics, addressing unmet medical needs in oncology and neurology.

From a synthetic perspective, the compound's CAS No. 1228583-53-6 is frequently referenced in patent literature and commercial catalogs. Suppliers and researchers alike seek information on "high-purity 3-Fluoropyrrolidine derivatives" or "scalable synthesis methods", underscoring the need for reliable production protocols. Advanced techniques like asymmetric catalysis and flow chemistry have been employed to optimize its manufacture, reducing costs and environmental impact.

Beyond pharmaceuticals, 3-Fluoropyrrolidine-3-carboxylic Acid Hydrochloride finds niche applications in material science, particularly in designing fluorinated polymers with enhanced thermal stability. Its incorporation into bioconjugates for diagnostic imaging also aligns with the rising demand for precision medicine tools. As AI-driven drug discovery accelerates, this compound's computational modeling compatibility makes it a candidate for virtual screening campaigns.

Quality control and regulatory compliance are critical for users of CAS No. 1228583-53-6. Analytical methods such as HPLC, NMR, and mass spectrometry ensure batch-to-batch consistency, while ICH guidelines govern its handling. The compound's stability under various pH conditions and storage requirements are frequently queried, emphasizing the need for detailed technical documentation.

In summary, 3-Fluoropyrrolidine-3-carboxylic Acid Hydrochloride represents a convergence of structural innovation and practical utility in modern chemistry. Its relevance to drug discovery, material engineering, and diagnostic development ensures sustained scientific interest, driven by both academic and industrial research initiatives.